Cas no 899389-03-8 (3-(4-methoxyphenyl)methyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product Name: 3-(4-methoxyphenyl)methyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 899389-03-8
• MF: C₂₅H₁₈N₂O₄
• MW: 410.421426296234
• CID: 5439667
• Update Time: 2025-07-03

3-(4-methoxyphenyl)methyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methoxyphenyl)methyl]-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione
• 3-(4-methoxyphenyl)methyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C25H18N2O4/c1-30-18-13-11-16(12-14-18)15-27-23(17-7-3-2-4-8-17)26-24-21(25(27)29)22(28)19-9-5-6-10-20(19)31-24/h2-14H,15H2,1H3
• InChI Key： JXIJSXMZUHCCID-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)N(CC2=CC=C(OC)C=C2)C(=O)C2C(=O)C3=CC=CC=C3OC=2N=1

Additional information on 3-(4-methoxyphenyl)methyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

Comprehensive Overview of 3-(4-methoxyphenyl)methyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione (CAS No. 899389-03-8)

3-(4-methoxyphenyl)methyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione (CAS No. 899389-03-8) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This chromeno-pyrimidine derivative exhibits unique photophysical and biochemical properties, making it a promising candidate for applications ranging from organic electronics to targeted drug delivery systems. The compound's extended π-conjugated system and rigid planar structure contribute to its exceptional stability and electronic characteristics.

Recent studies highlight the growing interest in chromeno-pyrimidine derivatives as potential fluorescent probes for bioimaging applications. Researchers are particularly intrigued by the compound's tunable emission properties, which can be modified through strategic substitutions on the phenyl and methoxyphenyl moieties. The 4,5-dione functionality present in this molecule offers additional sites for chemical modification, enabling the development of diverse analogs with tailored properties for specific applications.

The synthesis of 3-(4-methoxyphenyl)methyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione typically involves multi-step organic transformations, with careful control of reaction conditions being crucial for achieving high yields and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm the structural integrity of this compound. The presence of both electron-donating methoxy groups and electron-withdrawing dione functionalities creates an interesting electronic push-pull system within the molecule.

In the context of current research trends, this compound has shown potential in the development of organic light-emitting diodes (OLEDs) and photovoltaic materials. Its ability to undergo efficient intersystem crossing makes it particularly interesting for thermally activated delayed fluorescence (TADF) applications. Furthermore, the chromeno-pyrimidine core structure has demonstrated interesting interactions with various biological targets, prompting investigations into its potential as a kinase inhibitor scaffold or antimicrobial agent.

The stability profile of CAS No. 899389-03-8 under different environmental conditions has been the subject of several studies. Researchers have found that the compound maintains excellent stability under ambient conditions, with the methoxyphenyl substituent contributing to enhanced solubility in common organic solvents compared to its unsubstituted analogs. This property significantly improves its processability for various applications, from solution-based device fabrication to formulation development in pharmaceutical contexts.

From a molecular design perspective, the chromeno2,3-dpyrimidine-4,5-dione core offers multiple sites for structural diversification. Medicinal chemists are particularly interested in exploring modifications at the 2-phenyl and 3-(4-methoxyphenyl)methyl positions to optimize biological activity. Recent computational studies have provided valuable insights into the structure-activity relationships of this compound class, enabling more rational design approaches for specific applications.

The growing body of research on 3-(4-methoxyphenyl)methyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione reflects its importance as a versatile building block in modern chemistry. As synthetic methodologies continue to advance, we anticipate seeing expanded applications of this compound in areas such as molecular electronics, supramolecular chemistry, and targeted therapeutics. The unique combination of structural features in this molecule provides a robust platform for the development of novel materials and bioactive compounds with tailored properties.

Quality control and analytical method development for CAS No. 899389-03-8 remain active areas of research. Recent advances in high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC) techniques have enabled more precise quantification and purity assessment of this compound. These analytical developments are particularly important as researchers explore the compound's potential in high-value applications where stringent quality standards are required.

Looking forward, the scientific community continues to uncover new dimensions of this fascinating compound. Current investigations are exploring its potential in energy storage systems, molecular sensors, and as a building block for metal-organic frameworks (MOFs). The versatility of 3-(4-methoxyphenyl)methyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione ensures its continued relevance across multiple disciplines, promising exciting developments in both fundamental research and practical applications in the coming years.